Cas no 50915-97-4 (3,4,5-triethoxybenzoyl chloride)

• Product Name: 3,4,5-triethoxybenzoyl chloride
• CAS No: 50915-97-4
• MF: C₁₃H₁₇ClO₄
• MW: 272.724683523178
• MDL: MFCD11108007
• CID: 1573069
• PubChem ID: 12754774
• Update Time: 2025-04-26

3,4,5-triethoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3,4,5-triethoxy-
• 3,4,5-triethoxybenzoyl chloride
• AKOS009031444
• 3,4,5-triethoxy-benzoyl chloride
• EN300-19597
• SCHEMBL7492240
• BS-52508
• JUICNMLFNLOFMZ-UHFFFAOYSA-N
• F73559
• 3,4,5-triethoxybenzoylchloride
• F2190-0057
• 50915-97-4

• MDL： MFCD11108007
• Inchi： 1S/C13H17ClO4/c1-4-16-10-7-9(13(14)15)8-11(17-5-2)12(10)18-6-3/h7-8H,4-6H2,1-3H3
• InChI Key： JUICNMLFNLOFMZ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=C(C=1)OCC)OCC)OCC)=O

Computed Properties

• Exact Mass: 272.08161
• Monoisotopic Mass: 272.0815367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Additional information on 3,4,5-triethoxybenzoyl chloride

Benzoyl chloride, 3,4,5-triethoxy-: A Comprehensive Overview in Modern Chemical Research

Benzoyl chloride, 3,4,5-triethoxy- (CAS No. 50915-97-4) is a highly versatile intermediate in organic synthesis, playing a pivotal role in the development of pharmaceuticals, agrochemicals, and specialty chemicals. This compound, characterized by its triethoxy substitution pattern on the benzene ring, exhibits unique reactivity that makes it invaluable in synthetic chemistry. The presence of three ethoxy groups not only influences its electronic properties but also enhances its utility in various chemical transformations.

The synthesis of Benzoyl chloride, 3,4,5-triethoxy- typically involves the reaction of 3,4,5-triethoxybenzyl alcohol with a strong dehydrating agent such as thionyl chloride or phosphorus pentachloride. This process yields the corresponding acyl chloride, which is a highly reactive species capable of participating in nucleophilic acyl substitution reactions. The compound's reactivity is further amplified by the electron-donating nature of the ethoxy groups, which stabilize the carbonyl carbon and make it more susceptible to attack by nucleophiles.

In recent years, Benzoyl chloride, 3,4,5-triethoxy- has garnered significant attention in the field of drug discovery due to its ability to serve as a key building block for more complex molecules. Researchers have leveraged its reactivity to synthesize various heterocyclic compounds and biologically active scaffolds. For instance, studies have demonstrated its utility in constructing pyridine and pyrimidine derivatives, which are known for their pharmacological properties. The compound's versatility has also been exploited in the development of novel agrochemicals, where it serves as a precursor for synthesizing herbicides and pesticides with improved efficacy and environmental safety.

The application of computational chemistry has further enhanced the understanding of Benzoyl chloride, 3,4,5-triethoxy-'s reactivity. Molecular modeling studies have provided insights into the transition states and mechanistic pathways involved in its reactions. These computational approaches have not only helped in optimizing synthetic routes but also in predicting the outcomes of novel reactions involving this compound. Such advancements have been particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of target molecules is crucial.

One notable area where Benzoyl chloride, 3,4,5-triethoxy- has made a significant impact is in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes and are often targeted by therapeutic agents. The compound's ability to introduce acyl groups into peptide-like structures has been utilized to develop potent inhibitors that can modulate protease activity. These inhibitors have shown promise in treating conditions such as cancer and infectious diseases. The design and optimization of such inhibitors rely heavily on the synthetic capabilities provided by intermediates like Benzoyl chloride, 3,4,5-triethoxy-.

Another emerging application of Benzoyl chloride, 3,4,5-triethoxy- is in materials science. Researchers have explored its use in synthesizing functionalized polymers and coatings that exhibit enhanced thermal stability and mechanical properties. The incorporation of acyl chloride functionalities into polymer backbones allows for further chemical modifications through reactions such as amidation or esterification. These modified polymers find applications in high-performance materials used in aerospace and automotive industries.

The environmental impact of using Benzoyl chloride, 3,4,5-triethoxy- has also been a subject of research. While acyl chlorides are known for their reactivity and potential hazards when mishandled， efforts have been made to develop greener synthetic methods that minimize waste and reduce hazardous byproducts. Catalytic processes and solvent-free reactions are among the strategies being explored to make the use of this compound more sustainable. Such innovations align with global efforts to promote green chemistry principles and ensure safer chemical practices.

In conclusion，Benzoyl chloride，3，4，5-triethoxy-(CAS No．50915-97-4) is a multifaceted compound with broad applications across various scientific disciplines．Its unique structural features and reactivity make it an indispensable tool in organic synthesis，drug discovery，and materials science．As research continues to uncover new applications for this compound，its importance is likely to grow even further．The ongoing development of innovative synthetic methods will further enhance its utility while ensuring environmental sustainability．